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Compound of Interest

Compound Name: 2-Ethyl-5-methylphenol

Cat. No.: B1664077 Get Quote

Essential Safety and Handling Guide for 2-Ethyl-
5-methylphenol
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for handling 2-Ethyl-5-methylphenol in a laboratory setting. The following

procedures are designed to minimize risk and ensure a safe research environment.

Chemical Safety and Hazard Information
2-Ethyl-5-methylphenol is a solid aromatic compound that requires careful handling due to its

hazardous properties.[1] The following tables summarize its key identifiers, physical and

chemical properties, and hazard classifications.

Identifier Value

IUPAC Name 2-ethyl-5-methylphenol[1]

CAS Number 1687-61-2[1]

Molecular Formula C₉H₁₂O[1]

Molecular Weight 136.19 g/mol [1]

Synonyms 6-Ethyl-m-cresol, Phenol, 2-ethyl-5-methyl-[1]
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Property Value

Physical Description Solid[1]

Melting Point 42 - 44 °C[1]

Boiling Point 218.3 °C at 760 mmHg (estimated)[2]

Flash Point 95.4 °C (estimated)[2]

Solubility
Slightly soluble in water; more soluble in organic

solvents.

GHS Hazard Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

the following hazard information for 2-Ethyl-5-methylphenol:[1]

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity,

Single Exposure
Category 3

H335: May cause respiratory

irritation

Signal Word: Warning

Hazard Pictograms:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethyl-5-methylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethyl-5-methylphenol
https://www.lookchem.com/ProductWholeProperty_LCPL519733.htm
https://www.lookchem.com/ProductWholeProperty_LCPL519733.htm
https://www.benchchem.com/product/b1664077?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethyl-5-methylphenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Workflow for Handling 2-Ethyl-5-
methylphenol
The following diagram outlines the standard operational procedure for safely handling 2-Ethyl-
5-methylphenol in the laboratory.
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Caption: Workflow for Safe Handling of 2-Ethyl-5-methylphenol.
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Personal Protective Equipment (PPE)
Due to the hazardous nature of 2-Ethyl-5-methylphenol, the following personal protective

equipment must be worn at all times when handling the substance:

Protection Type Specific Recommendations

Eye Protection Chemical safety goggles or a face shield.

Hand Protection

Chemically resistant gloves (e.g., Nitrile rubber).

Check with the glove manufacturer for specific

breakthrough times.

Skin and Body Protection

Laboratory coat, long pants, and closed-toe

shoes. For larger quantities or where splashing

is likely, consider a chemical-resistant apron or

suit.

Respiratory Protection

If working outside of a fume hood or if

dust/vapors are generated, a NIOSH-approved

respirator with an organic vapor cartridge is

recommended.

Step-by-Step Handling and Storage Procedures
Handling:

Ventilation: Always handle 2-Ethyl-5-methylphenol in a well-ventilated area, preferably

within a chemical fume hood.

Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.

Preventing Inhalation: Avoid breathing dust or vapors.

Safe Practices: Do not eat, drink, or smoke in the area where the chemical is handled. Wash

hands thoroughly after handling.

Storage:
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Container: Keep the container tightly closed.

Location: Store in a cool, dry, and well-ventilated area.

Incompatibilities: Store away from strong oxidizing agents.

Labeling: Ensure the container is clearly labeled with the chemical name and hazard

warnings.

First Aid Measures
In the event of exposure to 2-Ethyl-5-methylphenol, follow these first aid procedures

immediately:

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation persists.

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not

breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Disposal Plan
Waste Generation:
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Solid Waste: Unused or contaminated 2-Ethyl-5-methylphenol.

Liquid Waste: Solutions containing 2-Ethyl-5-methylphenol and contaminated solvents.

Contaminated Materials: PPE, weighing paper, and other disposable materials that have

come into contact with the chemical.

Disposal Procedures:

Collection: Collect all waste in clearly labeled, sealed containers.

Segregation: Do not mix with other waste streams unless compatible.

Disposal: Dispose of all waste in accordance with local, state, and federal regulations. This

will typically involve transfer to a licensed hazardous waste disposal facility. Do not dispose

of down the drain.

Experimental Protocols
No detailed, step-by-step experimental protocols for the use of 2-Ethyl-5-methylphenol were

identified in the available literature. It is mentioned as a starting material in the synthesis of

other compounds, and its antimicrobial properties have been noted.[3] Researchers planning to

use this chemical should develop a detailed, substance-specific risk assessment and standard

operating procedure (SOP) before beginning any work. The general handling procedures

outlined in this document should be followed as a minimum standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 2-Ethyl-5-
methylphenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664077#personal-protective-equipment-for-
handling-2-ethyl-5-methylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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